Cas no 152204-32-5 (Butanoic acid,2-methyl-, (1R,5R)-5-hydroxy-4-methoxy-1,5-dimethyl-2,6-dioxo-3-cyclohexen-1-ylester, (2S)-)

• Product Name: Butanoic acid,2-methyl-, (1R,5R)-5-hydroxy-4-methoxy-1,5-dimethyl-2,6-dioxo-3-cyclohexen-1-ylester, (2S)-
• CAS No: 152204-32-5
• Molecular Formula: C₁₄H₂₀O₆
• Molecular Weight: 284.305005073547
• CID: 185508
• PubChem ID: 124355663

Butanoic acid,2-methyl-, (1R,5R)-5-hydroxy-4-methoxy-1,5-dimethyl-2,6-dioxo-3-cyclohexen-1-ylester, (2S)- Properties

Names and Identifiers

• Butanoic acid,2-methyl-, (1R,5R)-5-hydroxy-4-methoxy-1,5-dimethyl-2,6-dioxo-3-cyclohexen-1-ylester, (2S)-
• PhomaligolA
• Phomaligol A
• AKOS040762962
• 152204-32-5

• InChIKey： DWJRXSZPSOQYDZ-HQOPCJQPSA-N
• Inchi： InChI=1S/C14H20O6/c1-6-8(2)11(16)20-14(4)9(15)7-10(19-5)13(3,18)12(14)17/h7-8,18H,6H2,1-5H3/t8?,13-,14-/m1/s1
• SMILES： CCC(C(O[C@@]1(C(=O)C=C(OC)[C@@](C)(O)C1=O)C)=O)C

Computed Properties

• Exact Mass: 284.12598835g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 284.12598835g/mol
• Heavy Atom Count: 20
• Complexity: 480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Oil

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds M-benzoquinones